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Compound of Interest

Compound Name: Ethoxymethanol

Cat. No.: B161747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethoxymethanol, more commonly known as 2-ethoxyethanol, is a versatile solvent with the

chemical formula C4H10O2. It is a clear, colorless liquid with a mild, sweet odor. Its amphiphilic

nature, possessing both polar and non-polar characteristics, makes it an effective solvent for a

wide range of substances, including oils, resins, waxes, and nitrocellulose.[1] This property has

led to its use in various industrial and laboratory applications, including in the formulation of

lacquers, paints, cleaning products, and as an anti-icing additive for aviation fuels.[2] In a

laboratory setting, it can be used as a solvent in chemical synthesis and for analytical

procedures.

This document provides detailed protocols for the safe handling, storage, and use of 2-

ethoxyethanol in a laboratory environment, along with information on its chemical properties

and metabolic pathway.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-ethoxyethanol is provided in the

table below for easy reference.
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Property Value Reference

CAS Number 110-80-5

Molecular Formula C4H10O2

Molecular Weight 90.12 g/mol [3]

Appearance Clear, colorless liquid

Odor Sweetish, mild [1]

Boiling Point 135 °C (275 °F)

Melting Point -70 °C (-94 °F) [3]

Flash Point 40 °C (105 °F) [3]

Density 0.931 g/cm³ at 20 °C [3]

Solubility in Water Miscible [1]

Vapor Pressure 5.3 mmHg at 25 °C

Autoignition Temperature 235 °C (455 °F) [4]

Safety, Handling, and Storage Protocols
WARNING: 2-Ethoxyethanol is a hazardous substance that can cause serious health effects. It

is classified as a reproductive toxin and may damage fertility or the unborn child. It is also

harmful if swallowed, inhaled, or in contact with skin.

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory when handling 2-ethoxyethanol.
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PPE Specifications

Gloves

Chemical-resistant gloves (e.g., Butyl rubber,

Viton®). Always inspect gloves for integrity

before use.

Eye Protection Chemical safety goggles or a face shield.

Lab Coat
A flame-retardant lab coat should be worn to

protect from splashes.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If ventilation is inadequate,

a respirator with an appropriate organic vapor

cartridge is required.

Handling Procedures
Work Area: All work with 2-ethoxyethanol should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

Dispensing: Use a grounded, bonded dispensing system to prevent static electricity buildup,

which can be an ignition source. Use only non-sparking tools.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of accidental

contact, immediately flush the affected area with copious amounts of water for at least 15

minutes and seek medical attention.

Avoid Inhalation: Avoid breathing vapors or mists.

Peroxide Formation: 2-Ethoxyethanol can form explosive peroxides upon exposure to air and

light, especially during storage. Containers should be dated upon receipt and opening. Test

for the presence of peroxides before heating or distilling. If peroxides are suspected, do not

handle the container and consult with your institution's environmental health and safety

department.
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Proper storage is crucial to maintain the stability of 2-ethoxyethanol and prevent hazardous

situations.

Storage Condition Protocol

Location

Store in a cool, dry, well-ventilated area away

from direct sunlight and sources of ignition.[5]

Store in a flammable liquids storage cabinet.

Containers

Keep containers tightly closed.[5] Containers

should be made of an appropriate material (e.g.,

glass or compatible plastic) and be properly

labeled with the chemical name and hazard

warnings.

Incompatible Materials
Store separately from strong oxidizing agents,

strong acids, and strong bases.[4][5]

Temperature Store at a controlled room temperature.

Experimental Protocols
Analytical Determination of 2-Ethoxyethanol by Gas
Chromatography (GC)
This protocol describes a general method for the quantification of 2-ethoxyethanol in a sample

matrix.

Materials:

Gas chromatograph with a flame ionization detector (GC-FID)

Capillary column suitable for polar analytes (e.g., DB-WAX)

Autosampler vials with septa

Syringes

2-Ethoxyethanol standard
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Solvent for dilution (e.g., methanol or dichloromethane)

Sample containing 2-ethoxyethanol

Procedure:

Standard Preparation: Prepare a series of calibration standards by accurately diluting the 2-

ethoxyethanol standard in the chosen solvent to cover the expected concentration range of

the samples.

Sample Preparation: Dilute the sample containing 2-ethoxyethanol with the solvent to a

concentration that falls within the calibration range.

GC-FID Conditions (Example):

Injector Temperature: 250 °C

Detector Temperature: 275 °C

Oven Program: Initial temperature of 50 °C, hold for 2 minutes, ramp to 200 °C at 10

°C/min, and hold for 5 minutes.

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Injection Volume: 1 µL

Analysis: Inject the prepared standards and samples into the GC-FID.

Quantification: Construct a calibration curve by plotting the peak area of the 2-ethoxyethanol

standard against its concentration. Determine the concentration of 2-ethoxyethanol in the

samples by comparing their peak areas to the calibration curve.

Metabolic Pathway of 2-Ethoxyethanol
The primary metabolic pathway of 2-ethoxyethanol in the body involves oxidation to

ethoxyacetic acid, which is then conjugated with glycine. This process primarily occurs in the

liver.
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Caption: Metabolic pathway of 2-ethoxyethanol.

Safe Handling and Storage Workflow
The following diagram outlines the key steps for the safe handling and storage of 2-

ethoxyethanol in a laboratory setting.
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Caption: Workflow for safe handling and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Ethoxyethanol | 110-80-5 [amp.chemicalbook.com]

2. Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol (83-112) | NIOSH | CDC [cdc.gov]

3. Glycol monoethyl ether | C4H10O2 | CID 8076 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

5. alphachem.ca [alphachem.ca]

To cite this document: BenchChem. [Application Notes and Protocols: Ethoxymethanol (2-
Ethoxyethanol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161747#laboratory-handling-and-storage-protocols-
for-ethoxymethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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